Cas no 52891-01-7 (Ethanol,2,2'-(heptylimino)bis-)

• Product Name: Ethanol,2,2'-(heptylimino)bis-
• CAS No: 52891-01-7
• Molecular Formula: C₁₁H₂₅NO₂
• Molecular Weight: 203.3217
• CID: 375931
• PubChem ID: 104349

Ethanol,2,2'-(heptylimino)bis- Properties

Names and Identifiers

• Ethanol,2,2'-(heptylimino)bis-
• 2,2'-(heptylimino)bisethanol
• 2-[heptyl(2-hydroxyethyl)amino]ethanol
• 2,2'-(heptylimino)diethanol
• SCHEMBL1290423
• NS00032607
• YRQDJBCEANHKAV-UHFFFAOYSA-N
• 52891-01-7
• AKOS011296926
• DTXSID10200933
• EINECS 258-238-8
• heptyldiethanolamine
• n-heptyldiethanolamine

• InChIKey： YRQDJBCEANHKAV-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H25NO2/c1-2-3-4-5-6-7-12(8-10-13)9-11-14/h13-14H,2-11H2,1H3
• SMILES： CCCCCCCN(CCO)CCO

Computed Properties

• Exact Mass: 203.18865
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 203.188529040g/mol
• Heavy Atom Count: 14
• Complexity: 104
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7